Cas no 1351633-39-0 (2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride
• CAS No: 1351633-39-0
• MF: C₁₉H₂₄Cl₂N₂O₂S
• MW: 415.377061843872
• CID: 5990959
• PubChem ID: 71782875
• Update Time: 2025-08-04

2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride
• 2-(4-chlorophenoxy)-2-methyl-1-[4-(thiophen-3-ylmethyl)piperazin-1-yl]propan-1-one:hydrochloride
• 2-(4-chlorophenoxy)-2-methyl-1-[4-(thiophen-3-ylmethyl)piperazin-1-yl]propan-1-one;hydrochloride
• 1351633-39-0
• SR-01000925951-1
• VU0527238-1
• SR-01000925951
• AKOS026686266
• 2-(4-chlorophenoxy)-2-methyl-1-(4-(thiophen-3-ylmethyl)piperazin-1-yl)propan-1-one hydrochloride
• F5882-0350
• 2-(4-chlorophenoxy)-2-methyl-1-{4-[(thiophen-3-yl)methyl]piperazin-1-yl}propan-1-one hydrochloride

• Inchi： 1S/C19H23ClN2O2S.ClH/c1-19(2,24-17-5-3-16(20)4-6-17)18(23)22-10-8-21(9-11-22)13-15-7-12-25-14-15;/h3-7,12,14H,8-11,13H2,1-2H3;1H
• InChI Key： QINYYPUQOHCBMV-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2C=CSC=2)CC1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C.[H]Cl

Computed Properties

• Exact Mass: 414.0935546g/mol
• Monoisotopic Mass: 414.0935546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61Ų

Additional information on 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride

Introduction to 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride (CAS No. 1351633-39-0)

2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride (CAS No. 1351633-39-0) is a compound of significant interest in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and investigation. The structural features of this molecule, including its chlorophenoxy and thiophen-3-ylmethylpiperazine moieties, contribute to its unique pharmacological properties and make it a valuable scaffold for further medicinal chemistry exploration.

The hydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. The presence of the 4-chlorophenoxy group suggests potential interactions with biological targets such as enzymes and receptors, while the thiophen-3-ylmethylpiperazine moiety is known for its role in modulating neurotransmitter systems. These structural elements collectively contribute to the compound's pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of compounds that target central nervous system (CNS) disorders. The piperazine core is a common pharmacophore in drugs designed to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The incorporation of the thiophen-3-ylmethylpiperazine group into the molecular structure of this compound may confer additional pharmacological benefits, such as improved receptor selectivity or enhanced binding affinity.

Moreover, the 4-chlorophenoxy substituent is frequently found in active pharmaceutical ingredients (APIs) due to its ability to enhance metabolic stability and binding interactions. The combination of these structural features in 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride makes it a compelling candidate for further exploration in drug discovery programs.

Recent studies have demonstrated the importance of rational drug design in developing novel therapeutics. Computational modeling and high-throughput screening (HTS) have become essential tools in identifying lead compounds with desirable pharmacological properties. The structural complexity of 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride presents both challenges and opportunities for medicinal chemists. By leveraging advanced computational techniques, researchers can optimize the compound's structure to improve its efficacy and reduce potential side effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, can be employed to introduce specific functional groups with high precision. These techniques are crucial for achieving the desired molecular architecture and enhancing the compound's pharmacological potential.

In addition to its potential therapeutic applications, 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-yl}propan-1-one hydrochloride may serve as a valuable tool for mechanistic studies. By investigating its interactions with biological targets, researchers can gain insights into the underlying mechanisms of drug action. This information can be used to design more effective drugs with improved safety profiles.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 2-(4-chlorophenoxy)-2-methyl-1-{4-(thiophen-3-yl)methylpiperazin-1-y}propan -1-one hydrochloride contributes to our understanding of disease pathways and provides new opportunities for therapeutic intervention. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the fight against human disease.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full pharmacological potential. By combining traditional organic synthesis with modern computational methods, scientists can refine the structure of 2-(4-chlorophenoxy)-2-methyl -1-{4-(thiophen -3 -yl)meth ylm piperazin -1 -y}propan -1-one hydrochlor ide to maximize its therapeutic efficacy. This iterative process of design, synthesis, and evaluation is essential for advancing drug discovery efforts and bringing new treatments to patients in need.